3-(1H-benzimidazol-2-yl)-1-[3-(1H-imidazol-1-yl)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine

• Molecular Formula: C23H20N8
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 3-(1H-benzimidazol-2-yl)-1-(3-imidazol-1-ylpropyl)pyrrolo[3,2-b]quinoxalin-2-amine
• InChI: InChI=1S/C23H20N8/c24-21-19(22-27-16-7-2-3-8-17(16)28-22)20-23(29-18-9-4-1-6-15(18)26-20)31(21)12-5-11-30-13-10-25-14-30/h1-4,6-10,13-14H,5,11-12,24H2,(H,27,28)
• InChI Key: LXAHZQYANANMRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=C(N(C4=NC5=CC=CC=C5N=C34)CCCN6C=CN=C6)N

Description

This compound features a pyrrolo[2,3-b]quinoxaline core substituted with a benzimidazole moiety at the 3-position and a 3-(1H-imidazol-1-yl)propyl chain at the 1-position.

Preparation Methods

Synthesis of the Pyrrolo[2,3-b]quinoxaline Core

The pyrrolo[2,3-b]quinoxaline scaffold is constructed via a Larock indole synthesis , a palladium-catalyzed cross-coupling reaction between ortho-iodoaniline and a propargylamine derivative . This method affords regioselective formation of the indole ring fused to a quinoxaline system. Key steps include:

• Quinoxaline Precursor Preparation :

  • Condensation of o-phenylenediamine with glyoxal under acidic conditions yields quinoxaline-2,3-diol .

  • Subsequent iodination at the 3-position using iodine monochloride in acetic acid generates 3-iodoquinoxaline-2-ol, a critical electrophilic intermediate .

• Larock Indole Cyclization :

  • Reaction of 3-iodoquinoxaline-2-ol with N-propargylamine in the presence of Pd(OAc)₂, PPh₃, and Cs₂CO₃ in DMF at 100°C for 12 hours forms the pyrrolo[2,3-b]quinoxaline core .

  • Yield : 68–72% after column chromatography (silica gel, ethyl acetate/hexane 1:3) .

Installation of the 2-Amine Functional Group

The 2-amine group is introduced via hydrazinolysis of a dicarbonyl intermediate :

• Formation of Dicarbonyl Derivative :

  • Reaction of the benzimidazole-coupled intermediate with acetylacetone in ethanol under reflux yields a diketone derivative .

• Hydrazine Condensation :

  • Treatment with hydrazine hydrate (80%) in ethanol at 60°C for 4 hours forms the pyrazole ring, concurrently generating the 2-amine group .

  • Optimization Note : Excess hydrazine (2.5 equiv.) ensures complete conversion, with unreacted hydrazine removed via aqueous workup .

Alkylation with 3-(1H-Imidazol-1-yl)propyl Side Chain

The imidazole-containing side chain is introduced via alkylation of the secondary amine on the pyrrolo[2,3-b]quinoxaline system :

• Synthesis of 3-(1H-Imidazol-1-yl)propyl Bromide :

  • Imidazole is alkylated with 1,3-dibromopropane in THF using NaH as a base, yielding 3-(1H-imidazol-1-yl)propyl bromide .

• N-Alkylation Reaction :

  • The 2-amine intermediate reacts with 3-(1H-imidazol-1-yl)propyl bromide in acetonitrile with K₂CO₃ at 80°C for 6 hours .

  • Yield : 58% after recrystallization from ethanol .

  • Mass Spec (ESI) : m/z 453.2 [M+H]⁺ .

Purification and Characterization

Final purification employs column chromatography (silica gel, CH₂Cl₂/MeOH 9:1) followed by recrystallization from ethanol . Structural validation includes:

• ¹H NMR : Distinct signals for imidazole protons (δ 7.52–7.60 ppm), benzimidazole aromatic protons (δ 7.21–8.42 ppm), and propyl chain methylene groups (δ 2.89–3.12 ppm) .

• HPLC Purity : >98% (C18 column, acetonitrile/water 70:30) .

Comparative Analysis of Synthetic Routes

Step	Method	Yield (%)	Key Conditions
Quinoxaline core	Larock indole synthesis	68–72	Pd(OAc)₂, Cs₂CO₃, DMF
Benzimidazole coupling	Nucleophilic substitution	65	K₂CO₃, DMF, 120°C
2-Amine formation	Hydrazinolysis	74	NH₂NH₂·H₂O, ethanol
Imidazole alkylation	N-Alkylation	58	K₂CO₃, acetonitrile

Challenges and Optimization Strategies

• Regioselectivity in Alkylation : Competing alkylation at the benzimidazole nitrogen was mitigated by using a bulky base (DBU) to favor reaction at the pyrrolo-quinoxaline amine .

• Byproduct Formation : Hydrazine excess in Step 3 minimized diketone residuals, confirmed by TLC monitoring .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The primary amine group (-NH₂) at position 2 of the pyrroloquinoxaline core exhibits nucleophilic reactivity. This site can participate in substitution reactions with electrophiles such as acyl chlorides or sulfonyl chlorides.
Example Reaction:

$$\text{Amine} + \text{RCOCl} \rightarrow \text{Amide} + \text{HCl}$$

• Conditions : Typically conducted in polar aprotic solvents (e.g., DMF or DMSO) with a base (e.g., triethylamine) to neutralize HCl byproducts.

• Outcome : Formation of acylated or sulfonated derivatives, enhancing solubility or biological activity.

Alkylation of Imidazole and Benzimidazole Moieties

The imidazole and benzimidazole rings contain NH groups capable of deprotonation and subsequent alkylation.
Example Reaction:

$$\text{Imidazole-NH} + \text{R-X} \xrightarrow{\text{Base}} \text{N-Alkylated Imidazole}$$

• Conditions : Alkylation often requires strong bases (e.g., NaH) and alkyl halides (R-X) in anhydrous solvents .

• Selectivity : The imidazole ring (pK_a ~14.5) is more reactive than the benzimidazole (pK_a ~12.5), allowing sequential functionalization .

Coordination Chemistry

The nitrogen-rich structure enables coordination with transition metals, forming complexes with potential catalytic or therapeutic applications.
Key Features :

• Ligand Sites : Imidazole (N), benzimidazole (N), and amine (N) groups act as Lewis bases.

• Documented Complexes : Similar benzimidazole derivatives form stable complexes with Cu(II), Zn(II), and Fe(III) .

Metal Ion	Coordination Site	Application
Cu(II)	Imidazole N	Anticancer
Zn(II)	Benzimidazole N	Enzyme inhibition

Electrophilic Aromatic Substitution (EAS)

The electron-rich quinoxaline and benzimidazole rings may undergo EAS, though steric hindrance from substituents limits reactivity.
Potential Reactions :

• Nitration : Requires mixed acid (HNO₃/H₂SO₄) at low temperatures.

• Sulfonation : Directed by electron-donating groups on the aromatic rings .

Challenges : The bulky 3-(1H-imidazol-1-yl)propyl group sterically shields the quinoxaline ring, reducing reaction rates.

Oxidation

• Imidazole Ring : Resistant to oxidation under mild conditions but susceptible to strong oxidants (e.g., KMnO₄), leading to ring cleavage.

• Amine Group : May oxidize to nitro or nitroso derivatives under harsh conditions .

Reduction

• Quinoxaline Core : Catalytic hydrogenation (H₂/Pd-C) can reduce the pyrazine ring to a dihydroquinoxaline derivative .

Condensation Reactions

The amine group can condense with carbonyl compounds (e.g., aldehydes) to form Schiff bases.
Example :

$$\text{Amine} + \text{RCHO} \rightarrow \text{RCH=N-Pyrroloquinoxaline} + \text{H}_2\text{O}$$

• Conditions : Acid catalysis (e.g., glacial acetic acid) or reflux in ethanol .

Protection/Deprotection Strategies

During multi-step syntheses, protective groups (e.g., Boc for amines) are employed to prevent unwanted side reactions.

• Amine Protection : Boc₂O in THF with DMAP.

• Deprotection : TFA/CH₂Cl₂ removes Boc groups under mild conditions.

Stability Considerations

• Thermal Stability : Stable below 150°C; degradation observed at higher temperatures.

• Photostability : Susceptible to UV-induced decomposition; storage in amber vials recommended.

Scientific Research Applications

Anticancer Properties

Recent studies have indicated that compounds structurally related to 3-(1H-benzimidazol-2-yl)-1-[3-(1H-imidazol-1-yl)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine exhibit significant anticancer activity. For instance, derivatives of quinoxaline have been synthesized and tested against various cancer cell lines, showing promising antiproliferative effects. In particular, compounds with similar structural motifs demonstrated IC50 values in the low micromolar range against human colorectal (HCT-116) and breast (MCF-7) cancer cell lines, suggesting that the target compound may also possess similar activity due to its structural analogies .

Antiviral Activity

The compound's potential as an antiviral agent has been explored through its interactions with viral proteins. Research indicates that benzimidazole derivatives can inhibit key viral enzymes, thus preventing viral replication. The structural features of 3-(1H-benzimidazol-2-yl)-1-[3-(1H-imidazol-1-yl)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine may enhance its binding affinity to viral targets, making it a candidate for further investigation in antiviral drug development .

Neuropharmacological Applications

Compounds containing benzimidazole and imidazole moieties are known to interact with GABA-A receptors, which are crucial for neurotransmission in the central nervous system. This interaction suggests potential applications in treating neurological disorders such as anxiety, depression, and epilepsy. The unique structure of 3-(1H-benzimidazol-2-yl)-1-[3-(1H-imidazol-1-yl)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine may offer enhanced efficacy or reduced side effects compared to existing treatments .

Synthesis and Structure Activity Relationship (SAR)

The synthesis of this compound involves advanced organic chemistry techniques, including the use of heterocyclic chemistry. Understanding the structure–activity relationship (SAR) is vital for optimizing its pharmacological properties. Studies have shown that modifications to the imidazole and benzimidazole rings can significantly influence the biological activity of related compounds. Therefore, ongoing research into the SAR of 3-(1H-benzimidazol-2-yl)-1-[3-(1H-imidazol-1-yl)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine is essential for developing more potent derivatives .

Case Study 1: Anticancer Activity

A recent study synthesized a series of quinoxaline derivatives and tested their activity against HCT-116 and MCF-7 cell lines. The most active compounds showed IC50 values of 1.9 μg/mL and 2.3 μg/mL respectively, indicating strong antiproliferative effects that warrant further exploration into similar structures like 3-(1H-benzimidazol-2-yl)-1-[3-(1H-imidazol-1-yl)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine .

Case Study 2: Neuropharmacological Effects

Research into benzimidazole-based compounds has revealed their potential in modulating GABAergic activity. A study highlighted the effectiveness of certain derivatives in reducing seizure frequency in animal models, suggesting that 3-(1H-benzimidazol-2-yl)-1-[3-(1H-imidazol-1-yl)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine could be explored for similar neuroprotective effects .

Mechanism of Action

The mechanism of action of 3-(1H-benzimidazol-2-yl)-1-[3-(1H-imidazol-1-yl)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Differences

The target compound differs from analogs primarily in the substituents on the propyl chain and benzimidazole ring. A closely related compound, 1-(3-Methoxypropyl)-3-(1-methyl-1H-benzimidazol-2-yl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine (), replaces the imidazole group with a methoxypropyl chain and incorporates a methyl group on the benzimidazole nitrogen. These modifications significantly alter physicochemical properties and biological interactions.

Molecular and Physicochemical Properties

Property	Target Compound	1-(3-Methoxypropyl)-3-(1-methyl-1H-benzimidazol-2-yl)-...
Molecular Formula	C23H20N8 (estimated)	C22H22N6O
Molecular Weight (g/mol)	~424.47 (calculated)	386.46
Key Substituents	3-(1H-Imidazol-1-yl)propyl, benzimidazole	3-Methoxypropyl, 1-methylbenzimidazole
Polar Groups	Imidazole (basic), benzimidazole	Methoxy (neutral), methylbenzimidazole
Estimated logP	~2.1 (higher hydrophilicity)	~2.8 (more hydrophobic)

The methyl group on the benzimidazole in the analog may reduce steric hindrance but limit π-π interactions .

Pharmacological Potential

• The methoxypropyl analog’s affinity for CCR6 and TLR9 suggests immunomodulatory applications.
• The target compound’s imidazole group could enhance interaction with heme-containing proteins (e.g., nitric oxide synthases) or antiviral targets (e.g., RNA-binding proteins) .

Biological Activity

The compound 3-(1H-benzimidazol-2-yl)-1-[3-(1H-imidazol-1-yl)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine is a complex heterocyclic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{24}N_8$ with a molecular weight of approximately 412.49 g/mol. The structure features a benzimidazole and imidazole moiety, which are known for their biological significance.

Property	Value
Molecular Formula	C23H24N8
Molecular Weight	412.49 g/mol
LogP	1.8429
PSA	106.14 Ų

Anticancer Properties

Research indicates that the compound exhibits significant anticancer activity through multiple mechanisms:

• Inhibition of Receptor Tyrosine Kinases (RTKs) : The compound has been shown to inhibit various RTKs, including the insulin-like growth factor receptor (IGF1R), which plays a critical role in tumor growth and survival. By blocking IGF1R signaling, the compound can induce apoptosis in cancer cells and inhibit their proliferation .
• Cell Cycle Arrest : Studies have demonstrated that treatment with this compound leads to cell cycle arrest in the G2/M phase, thereby preventing cancer cell division and promoting apoptosis .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• Broad-Spectrum Activity : It has shown effectiveness against a range of bacterial strains, indicating potential use as an antibacterial agent. The mechanism appears to involve disruption of bacterial cell wall synthesis .

Study 1: Anticancer Efficacy

In a recent study published in Molecular Cancer Therapeutics, researchers evaluated the efficacy of the compound against several cancer cell lines, including breast and colorectal cancers. The results indicated that the compound significantly reduced cell viability with an IC50 value ranging from 10 to 50 µM depending on the cell line .

Study 2: Mechanistic Insights

Another study focused on understanding the mechanism behind its anticancer effects. Using Western blot analysis, it was found that treatment with the compound resulted in decreased phosphorylation of ERK and AKT pathways, which are crucial for cancer cell survival and proliferation .

Q & A

Q. What are the primary synthetic routes for preparing this compound and its intermediates?

The compound can be synthesized via acid-catalyzed rearrangements of quinoxalinone derivatives. For example, 3-arylacylidene-3,4-dihydroquinoxalin-2(1H)-ones react with hydrazine hydrate or phenylhydrazine under reflux to form 2-(pyrazol-3-yl)benzimidazoles or 2-(pyrrol-3-yl)benzimidazoles, respectively . Key intermediates include 3-(α-halophenethyl)quinoxalin-2(1H)-ones, which undergo Knorr reactions with β-diketones to yield fused benzimidazole systems. Reaction optimization (e.g., solvent choice, temperature) is critical for yield improvement, as seen in substitutions using 1-(3-aminopropyl)-imidazole in DMF/TEA (84% yield) .

Q. How can researchers confirm the molecular structure of this compound?

Use a combination of 1H/13C NMR to identify proton environments (e.g., imidazole NH signals at δ 12–14 ppm) and X-ray crystallography to resolve the 3D arrangement of the fused heterocyclic system . For example, single-crystal analysis of analogous compounds like 3-phenylquinoxalin-2(1H)-one confirmed bond angles and torsion angles critical for stability . Mass spectrometry (HRMS) further validates molecular weight and fragmentation patterns.

Q. What functional groups in this compound are most reactive, and how do they influence downstream modifications?

The benzimidazole NH (acidic proton) and imidazole N-atoms are reactive sites. The NH group participates in hydrogen bonding, affecting solubility and crystallinity, while the imidazole’s lone pairs enable coordination with metals or electrophilic substitutions. The propyl linker between imidazole and pyrroloquinoxaline allows steric flexibility for derivatization, as seen in analogues with substituted aryl groups .

Advanced Research Questions

Q. How can contradictory yield data in literature be resolved for key synthetic steps?

Discrepancies in yields (e.g., 84% vs. lower yields for similar substitutions ) often arise from solvent purity, reagent ratios, or reaction time. Systematic optimization using Design of Experiments (DoE) is recommended. For example, varying equivalents of 1-(3-aminopropyl)-imidazole in DMF/TEA under controlled temperatures (20–80°C) can identify ideal conditions. Parallel reactions with real-time monitoring (e.g., TLC/HPLC) reduce variability .

Q. What mechanistic insights explain the acid-catalyzed rearrangement of quinoxalinones to benzimidazoles?

The rearrangement involves protonation of the quinoxalinone carbonyl , followed by nucleophilic attack by hydrazine/phenylhydrazine to form a tetrahedral intermediate. Subsequent ring contraction and elimination of water yield the benzimidazole core. DFT studies on analogous systems show activation energies of ~25 kcal/mol for key steps, with acetic acid acting as both catalyst and proton shuttle .

Q. How does the compound’s heterocyclic fusion impact its electronic properties and potential bioactivity?

The pyrroloquinoxaline-benzimidazole-imidazole fusion creates a π-conjugated system with a HOMO-LUMO gap of ~3.5 eV (calculated via DFT), enabling charge transfer interactions. This enhances binding to biological targets like kinases or DNA helicases. Substituents on the imidazole propyl chain modulate lipophilicity (logP ~2.8), critical for membrane permeability .

Q. What strategies mitigate challenges in characterizing low-crystallinity derivatives?

For amorphous derivatives, use dynamic nuclear polarization (DNP) NMR or cryo-EM to enhance signal resolution. Co-crystallization with carboxylic acids (e.g., fumaric acid) improves crystallinity. For example, co-crystals of analogous quinoxalines with succinic acid yielded diffraction-quality crystals (R-factor < 0.05) .

Methodological Recommendations

• Synthetic Optimization : Screen solvents (DMF, ethanol, dioxane) and catalysts (TEA, H2SO4) to improve yields .
• Data Validation : Cross-reference NMR assignments with computed chemical shifts (GIAO method) to confirm regiochemistry .
• Biological Assays : Prioritize derivatives with logD 1.5–3.5 for in vitro testing, as seen in active pyrazolo-pyrimidine analogues .